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Compound of Interest

Compound Name: Phosgene

Cat. No.: B1210022 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous materials is paramount. This guide provides essential, immediate safety and

logistical information for working with phosgene, a highly toxic chemical. Adherence to these

protocols is critical to ensure a safe laboratory environment.

Phosgene gas is a potent respiratory irritant that can cause severe and delayed lung injury.[1]

[2] Even brief exposure to 50 parts per million (ppm) can be fatal within a few hours.[1] As a

condensed liquid, it can cause severe skin burns and eye damage.[1] Therefore, stringent

safety measures, including the use of appropriate personal protective equipment (PPE), are

non-negotiable.

Exposure Limits
Various governmental and professional organizations have established workplace exposure

limits for phosgene to protect workers. These limits are crucial for assessing the safety of the

laboratory environment and ensuring that engineering controls and work practices are effective.
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Organization
Exposure Limit (Time-
Weighted Average - TWA)

Ceiling Limit / Short-Term
Exposure Limit (STEL)

OSHA (PEL) 0.1 ppm (8-hour)[3][4][5] -

NIOSH (REL) 0.1 ppm (10-hour)[3][4][5]
0.2 ppm (15-minute ceiling)[3]

[4][5]

ACGIH (TLV) 0.1 ppm (8-hour)[2][3][5] -

UK (WEL) 0.08 mg/m³ (8-hour LTEL)[6]
0.25 mg/m³ (15-minute STEL)

[6]

Immediately Dangerous to Life and Health (IDLH): 2 ppm[3][7]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling phosgene. The selection of

appropriate PPE should be based on a thorough risk assessment of the specific procedures

being performed.
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PPE Category Recommended Equipment Key Considerations

Respiratory Protection

- NIOSH-approved supplied-air

respirator (SAR) with a full

facepiece operated in a

pressure-demand or other

positive-pressure mode is

recommended for potential

exposure over 0.1 ppm.[3] -

For increased protection, a

combination of a SAR and an

auxiliary self-contained

breathing apparatus (SCBA)

should be used.[3][8]

- Personnel must be medically

approved and trained to wear

respiratory protection.[7] -

Monitoring badges should be

worn in the breathing zone to

detect phosgene presence.[8]

Hand Protection

- Viton® gloves are

recommended for complete

skin protection.[1] - Hand

protection is also necessary to

guard against cryogenic burns

from liquid phosgene.[7][8]

- Regularly inspect gloves for

any signs of degradation or

compromise.[1]

Eye Protection

- Safety glasses or splash

goggles must be worn when

handling phosgene.[1] - A full-

face respirator typically

provides adequate eye

protection.[7]

- In case of eye contact, flush

with copious amounts of water

for at least 15 minutes.[9][10]

Skin and Body Protection

- A laboratory coat must be

worn.[1] - Chemical-resistant

suits are recommended to

protect against splashing

liquids.[7][8]

- All lab personnel must be

trained on the hazards of

phosgene.[1]

Footwear

- Rubber or leather safety

shoes with built-in steel toes

provide protection when

handling cylinders.[7][8]

- Footwear that becomes

contaminated should be

thoroughly cleaned or

discarded.[7]
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Operational Plan for Handling Phosgene
A clear and detailed operational plan is crucial for the safe handling of phosgene in a

laboratory setting.

1. Pre-Operational Checks:

Engineering Controls Verification: Confirm that the chemical fume hood or glove box is

functioning correctly.[1]

PPE Inspection: Ensure all PPE, including respirators, gloves, and eye protection, is in good

condition and readily available.[1]

Emergency Equipment: Verify the location and functionality of safety showers, eyewash

stations, and fire extinguishers.

Signage: Ensure the laboratory door is posted with appropriate warning signs indicating the

presence and hazards of phosgene.[1]

2. Handling Procedures:

Location: Always handle phosgene within a certified chemical fume hood, glove box, or in a

totally sealed container.[1]

Containment: Use secondary containers for storing solutions of phosgene.[9]

Monitoring: Utilize phosgene monitoring badges placed in the breathing zone of the worker.

[8]

Minimization: Use the smallest possible quantity of phosgene for the experiment.

3. Emergency Procedures:
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Incident Occurs

Immediate Actions

First Aid

Decontamination Steps

Phosgene Release or Exposure

Evacuate the Immediate Area

Alert Colleagues and Supervisor

Remove Victim to Fresh Air (If Safe)

Call Emergency Services

Decontaminate Victim

Provide Supportive Care Remove Contaminated Clothing Wash Skin with Soap and Water Flush Eyes with Water for 15 mins

Click to download full resolution via product page

Caption: Emergency response workflow for a phosgene incident.
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Proper disposal of phosgene and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

1. Waste Collection:

Collect all phosgene waste, including empty containers and contaminated materials, in a

designated, clearly labeled, and tightly closed container.[9]

Store waste containers in a secondary containment unit within a well-ventilated area,

separate from incompatible materials.[9]

2. Decontamination of Spills:

Small Spills (<1L of liquid alternatives): Use materials from a spill kit to absorb the material.

Minimum PPE for cleanup includes safety glasses/goggles, gloves, and a lab coat.[1]

Gas Leaks: If a cylinder is leaking and cannot be shut off, move it to a fume hood or a

remote area if it can be done safely.[9]

Neutralization: Phosgene spills can be neutralized with a 5% sodium hydroxide solution.[11]

For larger spills, covering with sodium bicarbonate or a mixture of soda ash and slaked lime

followed by careful spraying with water can be effective.[12]

3. Final Disposal:

All phosgene waste is considered hazardous and must be disposed of through the

institution's environmental health and safety (EH&S) department.[1]

Contaminated clothing and PPE should be double-bagged, tightly sealed, labeled, and

disposed of as hazardous waste.[1]

Never dispose of phosgene waste down the drain or in regular trash.[13]

By adhering to these stringent safety protocols, researchers can mitigate the risks associated

with handling phosgene and maintain a safe and productive laboratory environment.

Continuous training and a vigilant approach to safety are the cornerstones of responsible

chemical handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1210022?utm_src=pdf-body
https://www.benchchem.com/product/b1210022?utm_src=pdf-body
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss71.html
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss71.html
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/phosgene-sop.docx
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss71.html
https://www.benchchem.com/product/b1210022?utm_src=pdf-body
https://ipo.rutgers.edu/rehs/sop/Phosgene
https://www.nrt.org/sites/2/files/120531_Phosgene_QRG_FINAL.pdf
https://www.benchchem.com/product/b1210022?utm_src=pdf-body
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/phosgene-sop.docx
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/phosgene-sop.docx
https://www.benchchem.com/product/b1210022?utm_src=pdf-body
https://stacks.cdc.gov/view/cdc/19353/cdc_19353_DS1.pdf
https://www.benchchem.com/product/b1210022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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